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Compound of Interest

Compound Name:
1H-Indole, 2-(azidomethyl)-1,3-

dimethyl-

CAS No.: 61186-50-3

Cat. No.: B15462106

Get Quote

Executive Summary
The 1,3-dimethylindole (1,3-DMI) scaffold represents a specialized class of "pro-reactive"

linkers used in next-generation bioconjugation. Unlike traditional maleimide (cysteine-targeting)

or NHS-ester (lysine-targeting) chemistries, 1,3-DMI linkers exploit the unique electronic

properties of the indole ring to achieve site-selective C2-functionalization.

By blocking the N1 and C3 positions with methyl groups, the 1,3-DMI scaffold forces

electrophilic or radical substitution to occur exclusively at the C2 position. This geometric

constraint enables highly specific oxidative coupling reactions with nucleophilic protein residues

(primarily Tyrosine and Tryptophan) or direct C–H activation, minimizing off-target

heterogeneity common in stochastic labeling.

Key Advantages[1]
C2-Regioselectivity: Methyl blocking at C3 prevents the formation of indolenine mixtures,

directing all coupling to the C2 carbon.
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Oxidative Triggering: The linker remains inert until activated by a specific oxidant (Chemical

or Enzymatic), allowing for "on-demand" conjugation.

Stability: The resulting C2–C(aryl) or C2–N bonds are often more stable than reversible thiol-

succinimide adducts.

Chemical Mechanism & Rationale[2][3][4][5][6][7][8]
[9]
The utility of 1,3-DMI linkers rests on controlling the indole's inherent nucleophilicity. In

biological systems, the mechanism typically follows an Oxidative Cross-Coupling (OCC)

pathway.

The C2-Selective Pathway
Under oxidative conditions (e.g., using Cerium Ammonium Nitrate or Horseradish Peroxidase),

the 1,3-DMI moiety undergoes a Single Electron Transfer (SET) to form a radical cation.

Because the C3 position is substituted (methylated), the resonance-stabilized radical is trapped

at the C2 position by a nucleophile (e.g., a Tyrosyl radical or surface nucleophile).
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Figure 1: Mechanistic flow of C2-selective oxidative coupling using 1,3-DMI linkers.

Experimental Protocols
Protocol A: Oxidative Coupling to Protein Tyrosines
(Chemical Activation)
This protocol utilizes Cerium(IV) Ammonium Nitrate (CAN) to drive the oxidative coupling of a

1,3-DMI-functionalized payload to surface tyrosine residues.

Reagents Required:
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Protein Target: 10–50 µM in Phosphate Buffer (pH 6.5–7.0). Note: Avoid amine buffers like

Tris, which can quench radicals.

Linker-Payload: 1,3-DMI derivative (dissolved in DMSO).

Oxidant: Cerium Ammonium Nitrate (CAN), freshly prepared in water.

Quench: Sodium Ascorbate or Hydroxylamine.

Step-by-Step Procedure:

Preparation: Dilute the protein to 20 µM in PBS (pH 7.0). Ensure the solution is free of

reducing agents (DTT, TCEP).

Linker Addition: Add the 1,3-DMI linker (5–10 equivalents relative to protein) from a DMSO

stock. Keep final DMSO concentration <5%.

Activation: Add CAN solution (2–5 equivalents relative to linker) dropwise while vortexing

gently.

Critical Insight: CAN is a strong oxidant. Add it slowly to generate the indole radical cation

without oxidizing sensitive protein residues (like Met/Cys) excessively.

Incubation: Incubate at Room Temperature (RT) for 15–30 minutes. The solution may turn

slightly yellow/orange due to the Ce(IV) species.

Quenching: Stop the reaction by adding Sodium Ascorbate (10 equivalents).

Purification: Remove excess linker and oxidant via size-exclusion chromatography (e.g., PD-

10 column) or extensive dialysis.

Protocol B: Enzymatic "Tyrosine-Click" (HRP-Mediated)
For sensitive proteins, use Horseradish Peroxidase (HRP) to generate tyrosyl radicals that

couple with the 1,3-DMI linker. This method is milder than CAN.

Reagents Required:
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HRP: 1–5 µM final concentration.

Hydrogen Peroxide (H₂O₂): 100–500 µM.

1,3-DMI Linker: 10–20 equivalents.

Workflow:

Mix Protein (Target) and 1,3-DMI Linker in PBS (pH 7.4).

Add HRP (catalyst).

Initiate reaction by adding H₂O₂.

Reaction Logic: HRP oxidizes surface tyrosines to tyrosyl radicals. These radicals attack the

electron-rich C2 of the 1,3-DMI linker.

Incubate for 30–60 mins at RT.

Purify via Protein A (if antibody) or Ni-NTA (if His-tagged) to remove HRP.

Data Analysis & Troubleshooting
Quantitative Assessment
Use the following metrics to validate conjugation efficiency.
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Parameter Method Expected Outcome Troubleshooting

Conjugation Efficiency LC-MS (Q-TOF)

Mass shift

corresponding to

Linker + Payload

(-2H).

If low, increase

oxidant equivalents or

check for competing

buffers (Tris/Azide).

Site Selectivity
Tryptic Digest +

MS/MS

Modification localized

to surface

Tyrosine/Tryptophan.

If nonspecific labeling

occurs, lower oxidant

concentration.

Aggregation SEC-HPLC
>95% Monomeric

peak.

Radical coupling can

cause cross-linking.

Optimize protein

concentration (dilute

to <1 mg/mL).

Stability Comparison
1,3-DMI linkages (C–C or C–N bonds) generally exhibit superior stability compared to Thiol-

Maleimides.

Plasma Stability: Incubate conjugate in human plasma at 37°C for 7 days. Analyze by ELISA

or Western Blot.

DTT Challenge: Treat with 10 mM DTT. 1,3-DMI conjugates should remain intact, whereas

maleimides may undergo retro-Michael exchange.

Synthesis of 1,3-Dimethylindole Linkers
To use this technique, you must often synthesize the linker. The 1,3-DMI scaffold is typically

functionalized at the C5 position to attach the payload, leaving C2 free for conjugation.

General Synthetic Route:

Starting Material: 1,3-dimethyl-5-nitroindole.

Reduction: Reduce nitro group to amine (H₂/Pd-C).
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Linker Attachment: React C5-amine with a bifunctional spacer (e.g., PEG-NHS).

Result: A "Pro-reactive" linker: [Payload]-[PEG]-[1,3-DMI].
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Figure 2: Modular assembly of a 1,3-DMI bioconjugation reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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